Cas no 2870682-13-4 (2(3H)-Benzothiazolethione, 4,5,6,7-tetrachloro- )

• Product Name: 2(3H)-Benzothiazolethione, 4,5,6,7-tetrachloro-
• CAS No: 2870682-13-4
• MF: C₇HCl₄NS₂
• MW: 305.031534910202
• CID: 5563199
• Update Time: 2025-05-23

2(3H)-Benzothiazolethione, 4,5,6,7-tetrachloro- Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrachloro-2(3H)-benzothiazolethione (ACI)
• 2(3H)-Benzothiazolethione, 4,5,6,7-tetrachloro-

• Inchi： 1S/C7HCl4NS2/c8-1-2(9)4(11)6-5(3(1)10)12-7(13)14-6/h(H,12,13)
• InChI Key： WJOLXTPADNGIPG-UHFFFAOYSA-N
• SMILES： S=C1NC2C(=C(C(=C(C=2Cl)Cl)Cl)Cl)S1

Additional information on 2(3H)-Benzothiazolethione, 4,5,6,7-tetrachloro-

Introduction to 2(3H)-Benzothiazolethione, 4,5,6,7-tetrachloro- (CAS No. 2870682-13-4)

2(3H)-Benzothiazolethione, 4,5,6,7-tetrachloro-, identified by its Chemical Abstracts Service (CAS) number 2870682-13-4, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole class, a structural motif renowned for its broad spectrum of biological activities and utility in drug development. The presence of multiple chlorine substituents at the 4,5,6,7 positions introduces unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The benzothiazole core is a fused ring system consisting of a benzene ring and a thiazole ring, which are connected through a sulfur atom. This structural feature endows the compound with distinct chemical reactivity and biological interactions. The 4,5,6,7-tetrachloro substitution pattern enhances the compound's lipophilicity and potential for binding to biological targets with high affinity. Such modifications are strategically employed in medicinal chemistry to optimize pharmacokinetic profiles and improve drug efficacy.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 2(3H)-Benzothiazolethione, 4,5,6,7-tetrachloro- has emerged as a promising candidate in this endeavor due to its ability to modulate key enzymatic and cellular processes. Studies have demonstrated its potential in inhibiting enzymes involved in cancer progression, inflammation, and infectious diseases. The chlorine atoms at the 4,5,6,7 positions play a crucial role in enhancing the compound's interaction with biological targets by increasing its electrophilicity and binding affinity.

One of the most compelling aspects of 2(3H)-Benzothiazolethione, 4,5,6,7-tetrachloro- is its versatility as a pharmacophore. Researchers have leveraged its structural framework to develop derivatives with enhanced biological activity and improved pharmacological properties. For instance, modifications at the 2-position of the benzothiazole ring can introduce functional groups that further enhance binding interactions with protein targets. This flexibility makes it an attractive scaffold for structure-based drug design.

The synthesis of 2(3H)-Benzothiazolethione, 4,5,6,7-tetrachloro- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of four chlorine atoms at specific positions demands careful selection of reagents and catalysts to avoid unwanted side reactions. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective chlorination and functionalization of the benzothiazole core.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 2(3H)-Benzothiazolethione, 4,5,6,7-tetrachloro-. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. These computational tools have been instrumental in identifying lead compounds with high potential for further development into therapeutic agents.

In clinical research settings, 2(3H)-Benzothiazolethione derivatives have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer metabolism. The ability of these compounds to disrupt aberrant signaling pathways has led to their investigation in combination therapies aimed at overcoming drug resistance mechanisms. Additionally, their antimicrobial properties have been explored against resistant strains of bacteria and fungi.

The environmental impact of synthesizing and handling 2(3H)-Benzothiazolethione derivatives is also an area of growing interest. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste generation and reduce hazardous byproducts. Efforts are underway to employ biocatalytic methods and renewable feedstocks to make the production process more environmentally friendly.

The regulatory landscape for pharmaceutical compounds like 2(3H)-Benzothiazolethione derivatives is stringent but well-established. Regulatory agencies require extensive preclinical data demonstrating safety and efficacy before approving new drugs for human use. Researchers must navigate complex regulatory pathways involving IND (Investigational New Drug) applications followed by Phase I-III clinical trials before commercialization can occur.

The future prospects for 2(3H)-Benzothiazolethione derivatives are bright given their diverse biological activities and structural versatility. Continued research efforts are expected to yield novel therapeutic agents with improved efficacy profiles suitable for treating various diseases including cancer, inflammatory disorders, and infectious diseases caused by resistant pathogens.